molecular formula C14H15N3OS B2623568 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide CAS No. 1334374-32-1

1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide

Cat. No. B2623568
CAS RN: 1334374-32-1
M. Wt: 273.35
InChI Key: FFTISUOGIHBYIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide, also known as BTCPA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine.

Scientific Research Applications

1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its role in modulating the immune system and as an analgesic.

Advantages and Limitations for Lab Experiments

One advantage of 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide is its specificity for HDAC inhibition, which may lead to fewer off-target effects compared to other HDAC inhibitors. However, its limited solubility in aqueous solutions may pose challenges in experimental design and application.

Future Directions

Future research on 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide may focus on its potential as a therapeutic agent for specific types of cancer, as well as its potential as an immunomodulatory agent in the treatment of autoimmune diseases. Additionally, further investigation into its mechanism of action and potential side effects may be warranted.

Synthesis Methods

The synthesis of 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide involves the reaction of benzo[d]thiazole-2-carboxylic acid with cyclopropylamine, followed by the addition of thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with azetidine-3-carboxamide to produce this compound.

properties

IUPAC Name

1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3OS/c18-13(15-10-5-6-10)9-7-17(8-9)14-16-11-3-1-2-4-12(11)19-14/h1-4,9-10H,5-8H2,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFTISUOGIHBYIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)C2CN(C2)C3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.